![molecular formula C7H6N2 B065812 3aH-benzimidazole CAS No. 166985-95-1](/img/structure/B65812.png)
3aH-benzimidazole
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Overview
Description
3aH-benzimidazole is a heterocyclic compound that has gained significant attention in the scientific community due to its unique chemical structure and potential applications. This compound is a bicyclic aromatic compound that contains two nitrogen atoms in its ring structure.
Scientific Research Applications
Antibacterial and Anticancer Potential :
- Benzimidazole derivatives show promising antibacterial activities and potential for tumor inhibition. For instance, benzimidazole-5-(aryldiazenyl)thiazole derivatives have demonstrated efficiency against pathogenic bacteria like Staphylococcus aureus and Escherichia coli, and cytotoxicity against human liver cancer cell lines (Khalifa et al., 2018).
PARP Inhibition for Cancer Therapy :
- Certain benzimidazole derivatives are effective inhibitors of the PARP (Poly(ADP-ribose) polymerase) enzyme, showing potential in cancer treatment. For example, ABT-888 (a benzimidazole derivative) exhibited potency against PARP-1 and PARP-2 enzymes, suggesting its usefulness in clinical trials for cancer therapy (Penning et al., 2009).
Agricultural Applications - Fungicides :
- In agriculture and veterinary medicine, benzimidazoles serve as fungicides and anthelmintic drugs. Their mechanism involves inhibiting microtubule assembly by binding to the tubulin molecule, which is crucial for fungal cell biology and molecular genetics studies (Davidse, 1986).
Analgesic and Antioxidant Properties :
- Substituted benzimidazole derivatives have shown analgesic and antioxidant activities. Derivatives like 3A-1, 3A-2, and 3A-3 demonstrated significant pain relief and antioxidant properties in pharmacological evaluations (Brishty et al., 2020).
DNA Topoisomerase I Inhibition :
- Certain 1H-benzimidazole derivatives can inhibit mammalian type I DNA topoisomerases, indicating their potential in cancer treatment and as tools for studying DNA dynamics (Alpan et al., 2007).
Antidiarrheal Activities :
- Research has shown that disubstituted benzimidazole derivatives possess significant antidiarrheal properties. Compounds like 3a showed effective inhibition of diarrhea in animal models, suggesting their therapeutic potential (Saha et al., 2020).
Inhibition of Human Cytomegalovirus Replication :
- Benzimidazole nucleosides have been identified as potent inhibitors of human cytomegalovirus (HCMV) replication, showcasing their potential as antiviral agents (Biron et al., 2002).
Synthesis and Evaluation in Medicinal Chemistry :
- The synthesis of benzimidazole derivatives, catalyzed by compounds like sodium hexafluoroaluminate, has been explored for their broad spectrum of biological activities, including anti-parasitic, fungicidal, and anti-inflammatory effects (Mobinikhaledi et al., 2014).
α-Glucosidase Inhibition for Anti-Diabetic Therapy :
- Benzimidazole-pyrazoline hybrid molecules have been studied for their anti-diabetic potential, demonstrating significant α-glucosidase inhibition activity, indicative of their use in diabetes management (Ibraheem et al., 2020).
properties
CAS RN |
166985-95-1 |
---|---|
Molecular Formula |
C7H6N2 |
Molecular Weight |
118.14 g/mol |
IUPAC Name |
3aH-benzimidazole |
InChI |
InChI=1S/C7H6N2/c1-2-4-7-6(3-1)8-5-9-7/h1-6H |
InChI Key |
VRKAZVNMMPXRKG-UHFFFAOYSA-N |
SMILES |
C1=CC2C(=NC=N2)C=C1 |
Canonical SMILES |
C1=CC2C(=NC=N2)C=C1 |
synonyms |
3aH-Benzimidazole(9CI) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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